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Compound of Interest

Compound Name: EPQpPYEEIPIYL

Cat. No.: B8220887

For researchers and professionals in drug development, the activation of Src family kinases
(SFKs) is a critical area of study, with implications for cell proliferation, differentiation, and
survival. The phosphopeptide EPQpPYEEIPIYL has emerged as a potent tool for activating
these kinases by targeting their Src Homology 2 (SH2) domains. This guide provides a
comprehensive comparison of EPQpYEEIPIYL with other known SFK activators, supported by
experimental data and detailed protocols to assist in designing and interpreting experiments.

Quantitative Comparison of Src Family Kinase
Activators

The following table summarizes the quantitative data for EPQpYEEIPIYL and a selection of
alternative Src family kinase activators. This data is essential for comparing their potency and
specificity.
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Activator

Target(s)

Mechanism of
Action

Quantitative Data

EPQpPYEEIPIYL

Src family kinases
(Lck, Hck, Fyn)

Binds to SH2 domains

Kd: ~1 nM for Lck
SH2 domain[1], ~4 nM
for Src SH2 domain[2]

Tolimidone

Lyn kinase (a member

of the Src family)

Allosteric activator

EC50: 63 nM for Lyn

kinase activation[3]

Propionyl-L-carnitine

Src kinase, Akt, AMPK

Activates Src kinase

Data on direct EC50
or Kd for Src
activation is not
specified.[3]

Ganglioside GM2

FAK/Src/Erk-MAPK

signaling pathway

Activates Src by
binding to integrin 1

receptor

Data on direct EC50
or Kd for Src
activation is not
specified.[3]

15-deoxy-A12,14-
Prostaglandin D2

DP2, PPARYy, Src-1

Agonist of DP2,
stimulates recruitment
of SRC-1 to PPARy

Ki: 50 nM for DP2
binding; EC50: 8 nM
for eosinophil

activation.[3]

Signaling Pathways

The activation of Src family kinases by EPQpPYEEIPIYL initiates a cascade of downstream

signaling events. The following diagrams illustrate the general Src family kinase activation

pathway and the specific pathways for Lck and Fyn, two prominent members of the family.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pdbj.org/mine/summary/1lcj
https://pubmed.ncbi.nlm.nih.gov/7504171/
https://www.medchemexpress.com/Targets/Src/effect/activator.html
https://www.medchemexpress.com/Targets/Src/effect/activator.html
https://www.medchemexpress.com/Targets/Src/effect/activator.html
https://www.medchemexpress.com/Targets/Src/effect/activator.html
https://www.benchchem.com/product/b8220887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8220887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Recepto>r Recruits

Plasma Membrane

___________ Confarmational -3 _
Change Activates Downstream
Src Family Kinase (Active) Signaling
<

N\ J

[ )

i
1
Displaces :
1
1

C-terminal tail
Binds to

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8220887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

T-Cell Receptor
(TCR) CD4/CD8
1

1
Recrdits

Activates

Phosphorylates

LAT & SLP-76

Activate

Downstream Pathways
(e.g., PLCy1, PI3K)

Associated with

Entegrin Recepto)

Activates

Phosphorylates

Focal Adhesion Kinase
(FAK)

Activates

Ras Signaling
Pathway

Promotes

Cell Growth &
Motility

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8220887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

4 . . N . . .
In Vitro Kinase Assay /Protem-Protem Interaction Assay\

Prepare Reaction Mix Cell Lysis
(Kinase, Substrate, Buffer) y

Add EPQpYEEIPIYL Incubate with
or other activators Biotinylated EPQpYEEIPIYL
Pulldown with
Al CStreptavidin Beads)

Encubate at 30°() Wash Beads

(Elute Bound Proteins)
Getect PhosphorylatiorD (SDS-PAGE & Western BIOD

\L - J
(Calculate Activity (ECSO))

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pdbj.org/mine/summary/1lcj
https://pdbj.org/mine/summary/1lcj
https://pdbj.org/mine/summary/1lcj
https://pubmed.ncbi.nlm.nih.gov/7504171/
https://pubmed.ncbi.nlm.nih.gov/7504171/
https://www.medchemexpress.com/Targets/Src/effect/activator.html
https://www.benchchem.com/product/b8220887#literature-review-of-epqpyeeipiyl-studies
https://www.benchchem.com/product/b8220887#literature-review-of-epqpyeeipiyl-studies
https://www.benchchem.com/product/b8220887#literature-review-of-epqpyeeipiyl-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8220887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8220887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

